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Compound of Interest

Compound Name: 2-Iodoheptane

Cat. No.: B101077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Iodoheptane, a

crucial reagent in various organic syntheses. The following sections detail its physical and

chemical properties, hazard classifications, safe handling and storage procedures, emergency

protocols, and representative experimental methodologies. This document is intended to

supplement, not replace, institutional safety protocols and Safety Data Sheets (SDS).

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of 2-Iodoheptane is

paramount for its safe handling. The data presented below has been compiled from various

chemical suppliers and databases.
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Property Value Source

Molecular Formula C₇H₁₅I [1][2][3]

Molecular Weight 226.10 g/mol [1][4]

CAS Number 18589-29-2 [1][2][3]

Appearance
Colorless to light orange/brown

liquid
[5][6]

Odor Odorless [5]

Boiling Point 193.85 °C to 204 °C [1][5][6]

Melting Point -48 °C to -48.2 °C [1][5][6]

Flash Point 65.0 °C to 78 °C [1][5]

Density 1.350 to 1.379 g/mL at 25 °C [1][6]

Vapor Pressure 0.6 ± 0.4 mmHg at 25 °C [1]

Vapor Density 9.17 [5]

Solubility

Insoluble in water; miscible

with benzene, soluble in

ethanol, ether, acetone,

chloroform.[6]

Refractive Index 1.490 to 1.492 [1][6]

Sensitivity Light sensitive [5][6][7]

Hazard Identification and GHS Classification
2-Iodoheptane is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides a standardized framework for

hazard communication.
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Hazard Class Hazard Category GHS Hazard Statement

Flammable Liquids Category 3 or 4

H226: Flammable liquid and

vapor. or H227: Combustible

liquid.

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[5]

[6][8]

Serious Eye Damage/Eye

Irritation
Category 2A or 2

H319: Causes serious eye

irritation.[5][6][8]

Specific target organ toxicity —

Single exposure
Category 3

H335: May cause respiratory

irritation.[6][9]

Hazardous to the aquatic

environment, short-term

(acute)

Category 3
H402: Harmful to aquatic life.

[10]

Signal Word: Warning[5][8]

Hazard Pictograms:

Flame (for flammability)

Exclamation mark (for skin/eye irritation and acute toxicity)

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to strict safety protocols is mandatory when handling 2-Iodoheptane to minimize

exposure and prevent accidents.

Engineering Controls
Work in a well-ventilated area.[7][9][11]

Use a certified chemical fume hood for all operations involving 2-Iodoheptane.[12]
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Ensure that an emergency eyewash station and safety shower are readily accessible and in

close proximity to the workstation.[5][7]

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical safety goggles or a face shield are required.[7]

Skin Protection:

Wear a flame-retardant lab coat.

Use chemically resistant gloves (e.g., nitrile, neoprene). Always inspect gloves for integrity

before use and change them frequently.[7]

Respiratory Protection: In case of inadequate ventilation or for spill cleanup, use a NIOSH-

approved respirator with an organic vapor cartridge.[7]

Foot Protection: Wear closed-toe shoes. Safety shoes are recommended.[7]

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.[7][13]

Do not breathe vapors or mist.[7]

Wash hands thoroughly after handling.[5][13]

Do not eat, drink, or smoke in the laboratory.[7][13]

Contaminated work clothing should not be allowed out of the workplace and should be

laundered separately.[9]

Storage and Disposal
Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated area.[5][7][10]
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Keep away from heat, sparks, open flames, and other ignition sources.[5][10]

Protect from direct sunlight as the compound is light-sensitive.[5][6]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[5]

Ground and bond containers when transferring material to prevent static discharge.[9][13]

Disposal
Dispose of contents and container in accordance with local, state, and federal regulations at

an approved waste disposal plant.[5]

Do not dispose of down the drain or into the environment.[5][11]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.
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Emergency Situation First-Aid Measures and Response

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[5][7]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation develops or persists.[5][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[5][7]

Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[11]

Fire

Use carbon dioxide (CO₂), dry chemical powder,

or foam for extinction. Water spray may be used

to cool closed containers.[5] Firefighters should

wear self-contained breathing apparatus

(SCBA) and full protective gear.[5]

Spill

Evacuate the area and ensure adequate

ventilation. Remove all sources of ignition.[5]

Absorb the spill with an inert, non-combustible

material (e.g., sand, earth, vermiculite).[11]

Collect the absorbed material in a suitable

container for disposal.[11]

Experimental Protocols
The following are representative protocols for common reactions involving alkyl iodides like 2-
Iodoheptane. These are intended as a guide and should be adapted based on the specific
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requirements of the experiment and after a thorough risk assessment.

General Nucleophilic Substitution (Sₙ2) Reaction
This protocol describes a typical Sₙ2 reaction where 2-Iodoheptane can act as the

electrophile.

Materials:

2-Iodoheptane

Nucleophile (e.g., sodium azide, sodium cyanide)

Anhydrous polar aprotic solvent (e.g., acetone, DMF)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

Set up the reaction apparatus in a chemical fume hood. Ensure all glassware is dry.

Charge the round-bottom flask with the nucleophile and the anhydrous solvent under an inert

atmosphere.

Begin stirring the mixture.

Slowly add 2-Iodoheptane to the flask via a syringe.

Heat the reaction mixture to the desired temperature and monitor the reaction progress using

an appropriate analytical technique (e.g., TLC, GC).
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Upon completion, cool the reaction mixture to room temperature.

Quench the reaction by slowly adding water or an appropriate aqueous solution.

Perform an aqueous workup to extract the product into an organic solvent.

Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄), filter, and concentrate

the solvent under reduced pressure to obtain the crude product.

Purify the product by a suitable method (e.g., distillation, column chromatography).

Grignard Reagent Formation and Reaction
This protocol outlines the formation of a Grignard reagent from 2-Iodoheptane and its

subsequent reaction with an electrophile (e.g., a ketone).

Part A: Grignard Reagent Formation

Materials:

2-Iodoheptane

Magnesium turnings

Anhydrous diethyl ether or THF

A small crystal of iodine (as an initiator)

Three-neck round-bottom flask

Reflux condenser with a drying tube

Pressure-equalizing dropping funnel

Magnetic stirrer and stir bar

Inert atmosphere setup

Procedure:
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Flame-dry all glassware and allow it to cool under an inert atmosphere.

Place the magnesium turnings in the flask.

Add a small crystal of iodine.

In the dropping funnel, prepare a solution of 2-Iodoheptane in anhydrous ether.

Add a small amount of the 2-Iodoheptane solution to the magnesium turnings. The reaction

should initiate, as indicated by a color change and gentle refluxing. If the reaction does not

start, gentle heating may be required.

Once the reaction has started, add the remaining 2-Iodoheptane solution dropwise at a rate

that maintains a gentle reflux.

After the addition is complete, continue to stir the mixture until most of the magnesium has

been consumed. The resulting greyish solution is the Grignard reagent.

Part B: Reaction with an Electrophile (e.g., Acetone)

Procedure:

Cool the Grignard reagent solution in an ice bath.

Prepare a solution of the electrophile (e.g., acetone) in anhydrous ether in a separate

dropping funnel.

Add the electrophile solution dropwise to the stirred, cooled Grignard reagent.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional period.

Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

Perform an aqueous workup, separating the organic layer.

Wash the organic layer with brine, dry it over an anhydrous drying agent, filter, and remove

the solvent under reduced pressure.
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Purify the resulting alcohol product as necessary.

Visualizations
Hazard Assessment and Mitigation Workflow
The following diagram illustrates the logical steps involved in assessing and mitigating the risks

associated with handling 2-Iodoheptane.
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Caption: A workflow for hazard assessment and mitigation.

General Laboratory Workflow for Handling Hazardous
Liquids
This diagram outlines a standard workflow for safely handling hazardous liquids like 2-
Iodoheptane in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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